Cas no 83963-52-4 (Urea, N-decyl-N'-(4-nitrophenyl)-)
83963-52-4 structure
Product Name:Urea, N-decyl-N'-(4-nitrophenyl)-
CAS No:83963-52-4
MF:C17H27N3O3
MW:321.41458439827
CID:668148
PubChem ID:12842888
Update Time:2025-04-19
Urea, N-decyl-N'-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Urea, N-decyl-N'-(4-nitrophenyl)-
- 1-decyl-3-(4-nitrophenyl)urea
- DTXSID90511276
- 83963-52-4
- N-Decyl-N'-(4-nitrophenyl)urea
-
- Inchi: 1S/C17H27N3O3/c1-2-3-4-5-6-7-8-9-14-18-17(21)19-15-10-12-16(13-11-15)20(22)23/h10-13H,2-9,14H2,1H3,(H2,18,19,21)
- InChI Key: PXMYNFKUCQDECF-UHFFFAOYSA-N
- SMILES: O=C(NC1C=CC(=CC=1)[N+](=O)[O-])NCCCCCCCCCC
Computed Properties
- Exact Mass: 321.20524173g/mol
- Monoisotopic Mass: 321.20524173g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 10
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 87Ų
Urea, N-decyl-N'-(4-nitrophenyl)- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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